Cas no 1510728-71-8 (3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 1510728-71-8
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 6279694
• PubChem ID: 22925151
• Update Time: 2025-10-31

3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid
• 1510728-71-8
• EN300-1966571

• Inchi： 1S/C8H8ClNO3/c9-7-2-1-5(4-10-7)6(11)3-8(12)13/h1-2,4,6,11H,3H2,(H,12,13)
• InChI Key： KFAKDGSECOSGDO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CC(=O)O)O

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid

3-(6-Chloropyridin-3-yl)-3-hydroxypropanoic acid (CAS No: 1510728-71-8)

3-(6-Chloropyridin-3-yl)-3-hydroxypropanoic acid is a compound with the CAS registry number 1510728-71-8, which has garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to its unique structural properties and potential applications. This compound belongs to the class of aromatic carboxylic acids, with a pyridine ring substituted at the 6-position by a chlorine atom and at the 3-position by a hydroxyl group attached to a propanoic acid moiety.

The molecular structure of 3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid is characterized by a pyridine ring system, which is a six-membered aromatic ring with one nitrogen atom. The substitution pattern on the pyridine ring plays a crucial role in determining its chemical reactivity and biological activity. The presence of the chlorine atom at the 6-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it more susceptible to various chemical transformations.

Recent studies have highlighted the potential of 3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid as a precursor for synthesizing advanced materials, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

In addition to its role in materials science, this compound has also been explored in the context of drug discovery. The hydroxyl group on the propanoic acid moiety can act as a site for further functionalization, enabling the creation of derivatives with enhanced bioavailability and target specificity. For instance, researchers have investigated its potential as a scaffold for developing antimicrobial agents and anti-inflammatory drugs, leveraging its ability to interact with biological targets through hydrogen bonding and π–π interactions.

The synthesis of 3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in these reactions, making the compound more accessible for large-scale applications.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of 3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid to assess its environmental impact. Studies have shown that under certain conditions, this compound can undergo microbial degradation, particularly in aerobic environments, where it is converted into less harmful byproducts.

In conclusion, 3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid (CAS No: 1510728-71-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and material science, positions it as a valuable building block for future innovations in chemistry and related fields.